![molecular formula C15H11Cl3FNO3S B2638371 N-[2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide CAS No. 867136-35-4](/img/structure/B2638371.png)
N-[2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide
Description
N-[2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide is a chemical compound that is commonly used in scientific research for its unique properties. This compound is also known as TFEB inhibitor due to its ability to inhibit the activity of transcription factor EB (TFEB). TFEB is a vital protein that plays a crucial role in autophagy and lysosomal biogenesis. Inhibition of TFEB can lead to a decrease in autophagy and lysosomal biogenesis, making N-[2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide a valuable tool in scientific research.
Scientific Research Applications
Organic Synthesis
Monosubstituted thioureas, including N-(2,2,2-trichloro-1-thioureidoethyl)carboxamides, play a crucial role in organic synthesis. They serve as versatile reagents for constructing various heterocyclic and acyclic compounds. Specifically, N-(2,2,2-trichloro-1-thioureidoethyl)carboxamides can be synthesized via hydrazinolysis of acylated thioureas. These compounds find applications in designing novel molecules with specific properties and functionalities .
Medicinal Chemistry
The thiourea fragment within N-(2,2,2-trichloro-1-((4-fluorophenyl)sulfonyl)ethyl)benzamide is an active pharmacophore group. Researchers explore its potential as a component in drug design. Some thioureas exhibit biological activity, such as inhibiting enzymes or channels. For instance, effective inhibitors of the GADD34:PP1 holoenzyme complex and moderate inhibitors of the hERG potassium channel have been identified among these compounds .
Agriculture
Monosubstituted thioureas have applications in agriculture as biologically active substances. Their use extends to crop protection, soil health, and pest management. Researchers investigate their effects on plant growth, disease resistance, and stress tolerance .
Material Science
Thioureas and related compounds contribute to material science. They participate in the synthesis of functional materials, including polymers, catalysts, and sensors. The unique properties of N-(2,2,2-trichloro-1-thioureidoethyl)carboxamides make them valuable building blocks for designing novel materials .
Environmental Chemistry
Researchers explore the environmental fate and behavior of N-(2,2,2-trichloro-1-((4-fluorophenyl)sulfonyl)ethyl)benzamide. This includes studying its degradation pathways, persistence, and potential impact on ecosystems. Understanding its behavior in soil, water, and air is essential for risk assessment .
Computational Chemistry
Molecular docking studies can provide insights into the interactions between N-(2,2,2-trichloro-1-((4-fluorophenyl)sulfonyl)ethyl)benzamide and biological targets. Computational simulations help predict binding affinities and guide drug discovery efforts .
properties
IUPAC Name |
N-[2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11Cl3FNO3S/c16-15(17,18)14(20-13(21)10-4-2-1-3-5-10)24(22,23)12-8-6-11(19)7-9-12/h1-9,14H,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUXHCRZDHXQJKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC(C(Cl)(Cl)Cl)S(=O)(=O)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11Cl3FNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2,2,2-trichloro-1-(4-fluorophenyl)sulfonylethyl]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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